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Compound of Interest

Compound Name:
1-Ethoxy-2-(2-

methoxyethoxy)ethane

Cat. No.: B092314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Ethoxy-2-(2-methoxyethoxy)ethane, a diether of diethylene glycol, is a chemical compound

with applications primarily as a solvent in organic synthesis and various industrial formulations.

[1] This guide provides a comprehensive overview of its chemical identity, physicochemical

properties, and a detailed protocol for its synthesis, aimed at professionals in research and

development.

Chemical Identity and Synonyms
1-Ethoxy-2-(2-methoxyethoxy)ethane is known by several synonyms in scientific literature

and commerce. A comprehensive list of these identifiers is crucial for accurate literature

searches and procurement.[2][3]
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Identifier Type Value

IUPAC Name 1-Ethoxy-2-(2-methoxyethoxy)ethane[2]

CAS Number 1002-67-1[2][3]

Molecular Formula C₇H₁₆O₃[2][3]

Molecular Weight 148.20 g/mol [2]

Common Synonyms

Diethylene glycol ethyl methyl ether, 2,5,8-

Trioxadecane, 1-(2-ethoxyethoxy)-2-

methoxyethane, 2-Ethoxyethyl 2-methoxyethyl

ether[1][2][3]

EC Number 213-690-5[3]

UNII LF64ICW5Y3[2]

Physicochemical Properties
The utility of 1-Ethoxy-2-(2-methoxyethoxy)ethane as a solvent is dictated by its physical and

chemical properties. The following table summarizes key quantitative data for this compound.

Property Value Reference

Appearance Colorless transparent liquid [1]

Density 0.908 g/cm³ [1]

Boiling Point 167.9 °C at 760 mmHg [3]

Melting Point -72 °C [3]

Flash Point 53.8 °C [3]

Water Solubility 1000 g/L at 20 °C [3]

Refractive Index 1.4080-1.4120 [3]

Vapor Pressure 0.00124 mmHg at 25 °C [3]

LogP 0.68590 [3]
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Synthesis of 1-Ethoxy-2-(2-methoxyethoxy)ethane
The primary method for synthesizing ethers such as 1-Ethoxy-2-(2-methoxyethoxy)ethane is

the Williamson ether synthesis. This reaction involves the deprotonation of an alcohol to form

an alkoxide, which then acts as a nucleophile to displace a halide from an alkyl halide. For the

synthesis of 1-Ethoxy-2-(2-methoxyethoxy)ethane, there are two primary retrosynthetic

pathways.

Synthetic Pathways

Route A Route B

2-(2-Methoxyethoxy)ethanol

Sodium 2-(2-methoxyethoxy)ethoxide

  + NaH

1-Ethoxy-2-(2-methoxyethoxy)ethane

Ethyl Halide (e.g., Ethyl Bromide)

  Sₙ2 Reaction

2-Ethoxyethanol

Sodium 2-ethoxyethoxide

  + NaH

1-Ethoxy-2-(2-methoxyethoxy)ethane

2-Methoxyethyl Halide (e.g., 2-Methoxyethyl Chloride)

  Sₙ2 Reaction

Click to download full resolution via product page

Caption: Retrosynthetic analysis of 1-Ethoxy-2-(2-methoxyethoxy)ethane via Williamson

ether synthesis.

Experimental Protocol: Route A
This protocol details the synthesis of 1-Ethoxy-2-(2-methoxyethoxy)ethane from 2-(2-

Methoxyethoxy)ethanol and an ethyl halide.

Materials:
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2-(2-Methoxyethoxy)ethanol

Sodium hydride (NaH), 60% dispersion in mineral oil

Ethyl bromide

Anhydrous N,N-Dimethylformamide (DMF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, add 2-(2-methoxyethoxy)ethanol dissolved in

anhydrous DMF.

Alkoxide Formation: Cool the flask to 0 °C in an ice bath. Add sodium hydride portion-wise to

the stirred solution. After the addition is complete, allow the mixture to warm to room

temperature and stir for 1 hour.

Nucleophilic Substitution: Cool the reaction mixture back to 0 °C and add ethyl bromide

dropwise via the dropping funnel.

Reaction Completion: After the addition, allow the reaction to warm to room temperature and

stir overnight.

Workup: Quench the reaction by carefully adding saturated aqueous NH₄Cl solution.

Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

Purification: Combine the organic layers and wash with brine. Dry the organic layer over

anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product can

be further purified by fractional distillation.
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Synthesis and Purification Workflow
Dissolve 2-(2-Methoxyethoxy)ethanol

in anhydrous DMF

Add NaH at 0 °C and stir for 1h at RT

Add Ethyl Bromide at 0 °C

Stir overnight at room temperature

Quench with saturated NH₄Cl

Extract with Diethyl Ether (3x)

Wash with Brine

Dry over MgSO₄

Concentrate in vacuo

Purify by Fractional Distillation

Click to download full resolution via product page
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Caption: Experimental workflow for the synthesis and purification of 1-Ethoxy-2-(2-
methoxyethoxy)ethane.

Applications in Research and Industry
1-Ethoxy-2-(2-methoxyethoxy)ethane is primarily utilized as an organic synthesis solvent due

to its ability to dissolve a wide range of substances.[1] Its high boiling point and low volatility

make it suitable for reactions requiring elevated temperatures.[1] In industrial applications, it is

found in formulations for inks and coatings, where it improves stability and performance.[1]

While it is listed in some chemical databases under pharmaceuticals, its direct role in drug

development or as an active pharmaceutical ingredient is not well-documented in publicly

available literature.[2] Its utility for drug development professionals may lie in its application as

a solvent for screening assays or in the synthesis of novel compounds.

Safety and Toxicology
According to safety data sheets, 1-Ethoxy-2-(2-methoxyethoxy)ethane does not meet the

criteria for classification as a hazardous substance under GHS regulations.[4] It is not classified

as acutely toxic, a skin or eye irritant, or a carcinogen.[4] However, standard laboratory safety

precautions should always be observed, including the use of personal protective equipment

and working in a well-ventilated area.[4]

Conclusion
1-Ethoxy-2-(2-methoxyethoxy)ethane is a versatile solvent with a well-defined set of

physicochemical properties. While its direct application in biological signaling or as a

therapeutic agent is not established, its utility in organic synthesis makes it a relevant

compound for professionals in chemical and pharmaceutical research and development. The

provided synthesis protocol offers a reliable method for its preparation in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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